Cas no 2172391-82-9 (2-(methoxycarbonyl)-5-(pentan-2-yl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(methoxycarbonyl)-5-(pentan-2-yl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2172391-82-9
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• CID: 5927148
• PubChem ID: 165804810
• Update Time: 2025-05-28

2-(methoxycarbonyl)-5-(pentan-2-yl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(methoxycarbonyl)-5-(pentan-2-yl)-1,3-thiazole-4-carboxylic acid
• EN300-1458278
• 2172391-82-9

• Inchi： 1S/C11H15NO4S/c1-4-5-6(2)8-7(10(13)14)12-9(17-8)11(15)16-3/h6H,4-5H2,1-3H3,(H,13,14)
• InChI Key： ZVHHUHQNAFYNJJ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=NC(C(=O)O)=C1C(C)CCC

Computed Properties

• Exact Mass: 257.07217913g/mol
• Monoisotopic Mass: 257.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-(methoxycarbonyl)-5-(pentan-2-yl)-1,3-thiazole-4-carboxylic acid

Comprehensive Overview of 2-(methoxycarbonyl)-5-(pentan-2-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 2172391-82-9)

2-(methoxycarbonyl)-5-(pentan-2-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 2172391-82-9) is a specialized organic compound belonging to the thiazole family, a class of heterocyclic compounds known for their diverse applications in pharmaceuticals, agrochemicals, and material sciences. This compound features a unique molecular structure combining a methoxycarbonyl group and a pentan-2-yl substituent, which contribute to its distinct chemical properties. Researchers and industries are increasingly interested in this molecule due to its potential role in drug discovery, particularly in the development of novel enzyme inhibitors and antimicrobial agents.

The growing demand for thiazole derivatives in medicinal chemistry has placed compounds like 2-(methoxycarbonyl)-5-(pentan-2-yl)-1,3-thiazole-4-carboxylic acid under the spotlight. Recent studies highlight its relevance in targeting metabolic pathways, making it a candidate for treating metabolic disorders. Additionally, its structural versatility allows for further derivatization, enabling the creation of libraries for high-throughput screening. This aligns with current trends in AI-driven drug discovery, where computational models predict bioactive molecules, and CAS No. 2172391-82-9 serves as a valuable scaffold for such applications.

From a synthetic perspective, the compound’s carboxylic acid functionality offers opportunities for coupling reactions, such as amide bond formation, which is critical in peptide mimetics and prodrug design. The methoxycarbonyl group further enhances its stability, making it suitable for storage and transportation under standard laboratory conditions. These attributes address common queries in chemical synthesis forums, where professionals discuss optimizing yields and purity for complex intermediates like this thiazole derivative.

Environmental and regulatory considerations also play a role in the compound’s applications. Unlike many volatile organic compounds, 2-(methoxycarbonyl)-5-(pentan-2-yl)-1,3-thiazole-4-carboxylic acid exhibits low ecotoxicity, meeting stringent green chemistry principles. This aligns with the increasing focus on sustainable chemical production, a topic frequently searched in academic and industrial circles. Its compatibility with biodegradable solvents further underscores its potential for eco-friendly processes.

In the context of material science, this thiazole derivative has been explored for its optical properties, particularly in the design of organic semiconductors. The conjugated system within its structure allows for electron delocalization, a feature sought after in OLEDs and photovoltaic devices. Such applications resonate with the rising interest in renewable energy technologies, where researchers seek efficient, lightweight materials for next-generation solar cells.

For analytical chemists, the compound’s distinct NMR and mass spectrometry profiles facilitate its identification and quantification in complex mixtures. This is particularly relevant in quality control workflows, where precise characterization of intermediates is essential. Online discussions often highlight challenges in differentiating thiazole isomers, and CAS No. 2172391-82-9 serves as a reference for method development in such cases.

Looking ahead, the integration of machine learning in chemical research may unlock new applications for 2-(methoxycarbonyl)-5-(pentan-2-yl)-1,3-thiazole-4-carboxylic acid. Predictive models could identify unexplored biological targets or material properties, further elevating its industrial relevance. As the scientific community continues to prioritize multi-functional compounds, this thiazole derivative stands out as a versatile building block with broad interdisciplinary appeal.